2-(Cyclohexyloxy)pyridin-4-OL

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 2-cyclohexyloxy-1H-pyridin-4-one
• InChI: InChI=1S/C11H15NO2/c13-9-6-7-12-11(8-9)14-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,12,13)
• InChI Key: HEGIXWYTVYBFTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=O)C=CN2

Description

2-(Cyclohexyloxy)pyridin-4-OL is a pyridine derivative characterized by a hydroxyl (-OH) group at the 4-position and a cyclohexyloxy (-O-cyclohexyl) substituent at the 2-position of the pyridine ring. This compound belongs to a broader class of substituted pyridines, which are widely studied for their diverse chemical and pharmacological properties. The following analysis draws on structurally analogous pyridine derivatives to infer its properties and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)pyridin-4-OL can be achieved through several methods. One common approach involves the reaction of lithiated alkoxyallenes with nitriles and carboxylic acids. This three-component reaction provides a flexible route to highly substituted pyridin-4-ol derivatives . Another method involves the use of Grignard reagents, which are added to pyridine N-oxides in tetrahydrofuran at room temperature, followed by treatment with acetic anhydride at elevated temperatures .

Industrial Production Methods

Industrial production of 2-(Cyclohexyloxy)pyridin-4-OL typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of palladium-catalyzed processes and other catalytic systems can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)pyridin-4-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclohexyloxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic conditions.

Major Products Formed

The major products formed from these reactions include pyridine N-oxides, amine derivatives, and various substituted pyridine compounds .

Scientific Research Applications

2-(Cyclohexyloxy)pyridin-4-OL has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex pyridine derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a ligand in catalysis

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)pyridin-4-OL involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions and forming complexes that exhibit unique chemical properties. These complexes can participate in catalytic processes, enhancing reaction rates and selectivity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 2-(Cyclohexyloxy)pyridin-4-OL with structurally related pyridine derivatives, focusing on substituent effects:

Compound Name	Substituents (Positions)	Molecular Formula	Key Properties/Applications	References
2-(Cyclohexyloxy)pyridin-4-OL	-OH (4), -O-cyclohexyl (2)	C₁₁H₁₅NO₂	High lipophilicity; potential CNS activity (inferred)
3-Amino-5-methoxypyridin-4-ol	-OH (4), -NH₂ (3), -OCH₃ (5)	C₆H₈N₂O₂	Enhanced solubility; antimicrobial applications
2-(2-Hydroxyethoxy)pyridin-3-ol	-OH (3), -OCH₂CH₂OH (2)	C₇H₉NO₃	High hydrophilicity; drug delivery systems
2-Chloro-6-methylpyrimidine-4-carboxylic acid	-Cl (2), -CH₃ (6), -COOH (4)	C₇H₇ClN₂O₂	Reactivity in cross-coupling reactions; agrochemical uses
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	Cyclohexyl group fused with pyrazole	C₁₆H₁₈N₄	Photophysical properties; sensor development

Key Observations:

• Polarity and Solubility: The hydroxyl group in 2-(Cyclohexyloxy)pyridin-4-OL increases polarity compared to non-polar substituents (e.g., methyl or chloro groups in ). However, the cyclohexyloxy group reduces aqueous solubility relative to hydrophilic analogues like 2-(2-Hydroxyethoxy)pyridin-3-ol .
• Reactivity : Chloro and carboxylic acid substituents (e.g., in 2-Chloro-6-methylpyrimidine-4-carboxylic acid ) enhance electrophilicity, enabling nucleophilic substitution or condensation reactions. In contrast, the hydroxyl and ether groups in 2-(Cyclohexyloxy)pyridin-4-OL may favor hydrogen bonding or ether cleavage under acidic conditions .